Cas no 1428532-52-8 (5-Fluoro-2-(methylthio)phenylboronic acid pinacol ester)

• Product Name: 5-Fluoro-2-(methylthio)phenylboronic acid pinacol ester
• CAS No: 1428532-52-8
• MF: C₁₃H₁₈BFO₂S
• MW: 268.155226230621
• MDL: MFCD29088233
• CID: 4764053
• Update Time: 2026-02-26

5-Fluoro-2-(methylthio)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(methylthio)phenylboronic acid pinacol ester
• 2-(5-Fluoro-2-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD29088233
• Inchi： 1S/C13H18BFO2S/c1-12(2)13(3,4)17-14(16-12)10-8-9(15)6-7-11(10)18-5/h6-8H,1-5H3
• InChI Key： ZTEDPWHSFNMEOU-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Topological Polar Surface Area: 43.8

Additional information on 5-Fluoro-2-(methylthio)phenylboronic acid pinacol ester

5-Fluoro-2-(methylthio)phenylboronic Acid Pinacol Ester (CAS 1428532-52-8): A Versatile Boronic Acid Derivative for Organic Synthesis

5-Fluoro-2-(methylthio)phenylboronic acid pinacol ester (CAS 1428532-52-8) is an important boronic acid derivative widely used in modern organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound belongs to the class of arylboronic esters, which have gained significant attention in pharmaceutical and materials science research due to their stability and reactivity.

The molecular structure of 5-fluoro-2-(methylthio)phenylboronic acid pinacol ester features a fluorine substituent at the 5-position and a methylthio group at the 2-position of the phenyl ring, making it a valuable building block for creating complex molecular architectures. Researchers often search for information about "boronic ester synthesis", "fluorinated boronic acids", and "Suzuki coupling reagents" - all relevant to this compound's applications.

In pharmaceutical research, this boron-containing compound serves as a key intermediate for developing potential drug candidates. The presence of both fluorine and thioether functionalities makes it particularly interesting for medicinal chemistry applications, as these groups can significantly influence a molecule's biological activity and metabolic stability. Current trends in drug discovery emphasize the importance of such multifunctional building blocks.

The pinacol ester protection in 5-fluoro-2-(methylthio)phenylboronic acid pinacol ester enhances its stability compared to the free boronic acid form, making it easier to handle and store. This characteristic addresses common concerns in organic synthesis about "boronic acid stability" and "air-sensitive reagents". The compound typically appears as a white to off-white crystalline powder under standard conditions.

From a synthetic chemistry perspective, this arylboronic ester enables the construction of biaryl systems through palladium-catalyzed cross-coupling reactions. The growing interest in "C-F bond activation" and "thioether functionalization" in recent literature makes this compound particularly relevant to current research trends. Its applications extend to materials science, where it can be used to create fluorinated organic materials with unique electronic properties.

The compound's molecular weight is approximately 268.13 g/mol, with a typical purity of ≥95% for most research applications. When handling 5-fluoro-2-(methylthio)phenylboronic acid pinacol ester, standard laboratory precautions should be observed, including the use of personal protective equipment. Proper storage conditions (typically 2-8°C under inert atmosphere) help maintain its stability over extended periods.

Recent advances in boron chemistry have increased demand for specialized boronic acid derivatives like this one. The pharmaceutical industry's focus on "fluorine in drug design" and "organosulfur compounds" has driven interest in such building blocks. Analytical techniques including NMR spectroscopy, mass spectrometry, and HPLC are commonly used to characterize and verify the purity of this material.

In material science applications, the 5-fluoro-2-(methylthio)phenyl moiety can contribute to the development of advanced organic electronic materials. The combination of fluorine and sulfur atoms in the aromatic system may influence electronic properties, making it potentially useful for organic semiconductors or liquid crystal applications. Researchers often inquire about "boronic esters in materials science" and "heteroatom-containing aromatics".

The commercial availability of 5-fluoro-2-(methylthio)phenylboronic acid pinacol ester from specialty chemical suppliers has made it more accessible to researchers worldwide. Its price point and availability are common search queries, along with technical questions about "boronic ester reactivity" and "handling precautions". The compound's shelf life and storage recommendations are also frequently requested information.

Future research directions involving this compound may explore its potential in catalysis, supramolecular chemistry, and as a precursor for more complex organoboron compounds. The growing field of "boron-based therapeutics" may also find applications for derivatives of this fluorinated boronic ester. As synthetic methodologies continue to advance, the utility of such multifunctional building blocks is expected to expand further.